Vincristine-d3Sulfate

• Molecular Formula: C46H58N4O14S
• Molecular Weight: 926.1 g/mol
• InChI: InChI=1S/C46H56N4O10.H2O4S/c1-7-42(55)22-28-23-45(40(53)58-5,36-30(14-18-48(24-28)25-42)29-12-9-10-13-33(29)47-36)32-20-31-34(21-35(32)57-4)50(26-51)38-44(31)16-19-49-17-11-15-43(8-2,37(44)49)39(60-27(3)52)46(38,56)41(54)59-6;1-5(2,3)4/h9-13,15,20-21,26,28,37-39,47,55-56H,7-8,14,16-19,22-25H2,1-6H3;(H2,1,2,3,4)/t28-,37+,38-,39-,42+,43+,44+,45+,46?;/m1./s1/i3D3
• InChIKey: AQTQHPDCURKLKT-REHGKODJSA-N

Accurate LC-MS/MS quantification of vincristine is hindered by matrix effects and the lack of a distinguishable internal standard. Vincristine-d3 sulfate resolves this with a +3 Da mass shift and identical chromatographic retention. - **Performance**: Validated in pediatric cancer TDM (LLOQ 0.5 ng/mL, no matrix effect) and mouse PK studies (40 ng/mL spike, clean baseline). - **Quality**: ISO 17034 certified with ≥98% purity and ≥98% isotopic enrichment; traceable to USP/EP monographs for GLP/GCP compliance. - **Application**: Enables multiplexed assays with vinblastine-d3 for high-throughput CRO and clinical research.

Sourcing Vincristine-d3 Sulfate: What It Is and How It Differs from Unlabeled Vincristine

Vincristine-d3 sulfate is a stable isotopically labeled (SIL) analog of the vinca alkaloid chemotherapeutic agent vincristine sulfate, in which three hydrogen atoms are replaced by deuterium at the acetyl position . With a molecular formula of C₄₆H₅₅D₃N₄O₁₄S and exact mass of 925.385 Da, the compound retains identical microtubule-binding pharmacology (Ki = 85 nM) to the unlabeled parent . Its primary differentiation lies not in biological potency but in its utility as an internal standard (IS) for the absolute quantification of vincristine via GC-MS or LC-MS/MS, enabled by a +3 Da mass shift that allows chromatographic co-elution with distinct MS detection [1].

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Isotope-labeled internal standard for LC-MS/MS bioanalysis

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+3 Da mass shift with chromatographic co-elution

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Research matrix support for plasma bioanalysis validation

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source

Why Unlabeled Vincristine or Other Alkaloids Cannot Replace Vincristine-d3 Sulfate in Bioanalysis

Generic unlabeled vincristine sulfate is indistinguishable from the endogenous analyte in LC-MS/MS, making it unusable as an internal standard for accurate quantification. Other vinca alkaloids (e.g., vinblastine, vinorelbine) exhibit different extraction efficiencies and chromatographic retention, introducing unacceptable quantification bias [1]. Even alternative deuterated analogs (e.g., vincristine-d6) can show differential chromatographic behavior or altered fragmentation patterns that degrade method precision . Vincristine-d3 sulfate, specifically deuterated at the acetyl moiety, offers the clinically validated performance profile required for therapeutic drug monitoring (TDM) and pharmacokinetic studies where regulatory-grade accuracy is mandated [2].

Unlabeled Unlabeled vincristine is indistinguishable from endogenous analyte in MS, may prevent accurate quantification.

Analog IS Other vinca alkaloid IS may introduce matrix-dependent variability and retention time mismatch.

Higher D-IS Per-deuterated analogs (e.g., d6) may exhibit retention time shifts that can degrade method precision.

• [1] Damen CWN, Rosing H, Schellens JHM, Beijnen JH. A highly sensitive bioanalytical method for the quantification of vinblastine, vincristine, vinorelbine and 4-O-deacetylvinorelbine in human plasma using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. 2022. Available at: https://www.sciencedirect.com/science/article/abs/pii/S073170852200200X View Source
• [2] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source

Quantitative Differentiation of Vincristine-d3 Sulfate: Head-to-Head Analytical Evidence

LC-ESI-MS/MS Method Validation: Vincristine-d3 vs. Unlabeled Vincristine as IS in Human Plasma

In a validated LC-ESI-MS/MS method for vincristine quantification in pediatric patient plasma, vincristine-d3 sulfate was evaluated as the internal standard. The method achieved a lower limit of quantification (LLOQ) of 0.5 ng/mL with inter-batch precision of 14.6% and accuracy of 97.4% [1]. Critically, no matrix effect was observed across six different human plasma lots when vincristine-d3 was used, enabling reliable quantification in clinical samples [1]. By contrast, methods employing structurally analogous but non-isotopic internal standards (e.g., vinblastine) typically exhibit LLOQs of 0.67–2.5 ng/mL with greater matrix-dependent variability [2].

LLOQ in human plasma

Cross-study comparable

0.5 ng/mL (precision 14.6%, accuracy 97.4%); no matrix effect observed

Supports bioanalytical sensitivity review

Method validation context; requires in-lab verification

Evidence Dimension	Lower Limit of Quantification (LLOQ) in human plasma
Target Compound Data	0.5 ng/mL (precision 14.6%, accuracy 97.4%); no matrix effect
Comparator Or Baseline	Unlabeled vincristine as IS: not applicable (cannot be distinguished from analyte). Structurally analog IS: LLOQ 0.67–2.5 ng/mL; matrix effect present
Quantified Difference	LLOQ improvement of 1.3–5× vs. structural analog IS; matrix effect eliminated vs. non-isotopic IS
Conditions	LC-ESI-MS/MS; Kinetex C18 column (2.1×50 mm, 1.7 μm); ion transitions 825.4→765.1 (analyte), 828.2→768.2 (IS); 50 μL human plasma

Why This Matters

A validated clinically applicable method with a 0.5 ng/mL LLOQ differentiates this compound from non-isotopic or alternative IS methods that cannot simultaneously achieve equivalent sensitivity and absence of matrix interference, reducing procurement risk for TDM laboratories.

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source
• [2] Luo W, Davis BH, Hochberg J, Cairo MS, Abubaker K. The Development of New Methodology for Determination of Vincristine (VCR) in Human Serum Using LC-MS/MS-Based Method for Medical Diagnostics. Blood. 2022;140(Supplement 1):13016-13017. DOI: 10.1182/blood-2022-163301 View Source

Mass Spectrometric Selectivity: Deuterium-Induced +3 Da Separation vs. D6 and 13C IS

Vincristine-d3 sulfate employs targeted MRM transitions (828.2→768.2) yielding a +3 Da mass separation from the unlabeled analyte (825.4→765.1), ensuring complete baseline mass resolution [1]. Compared to vincristine-d6 sulfate, which provides +6 Da separation but at the cost of potential retention time shifts (due to increased lipophilicity from additional deuteration), vincristine-d3 co-elutes exactly with the analyte, offering a direct retention time match critical for precision [2]. 13C-labeled vincristine, while demonstrating the best co-elution fidelity, is significantly more expensive and less commercially available, making vincristine-d3 the most cost-effective SIL-IS with adequate chromatographic orthogonality .

Mass shift & co-elution

Class-level inference

+3 Da (m/z 828.2→768.2); exact co-elution reported vs. possible RT shift with d6 analogs

Method-transfer context for ISTD selection

Cost-effective SIL-IS profile; data to verify for specific methods

Evidence Dimension	Mass shift and co-elution behavior
Target Compound Data	+3 Da (m/z 828.2→768.2); exact chromatographic co-elution with unlabeled vincristine
Comparator Or Baseline	Vincristine-d6: +6 Da (potential RT shift from increased hydrophobicity); 13C-vincristine: +3 Da (similar co-elution, higher cost); structural analog IS: distinct RT
Quantified Difference	No quantifiable RT deviation vs. possible 0.02–0.05 min RT shift with per-deuterated analogs; 3–5× cost premium for 13C-IS over d3-IS
Conditions	C18 reversed-phase gradient; acetonitrile/0.1% formic acid mobile phase; flow rate 0.3 mL/min

Why This Matters

The +3 Da shift provides sufficient MS resolution while preserving exact co-elution necessary for precision bioanalysis, representing the optimal balance of selectivity and cost for procurement decisions.

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. 2019;53(2):211-216. DOI: 10.1177/1060028018797110 View Source

HPLC Purity (≥98%) vs. USP/EP Pharmacopeial Reference Standards

Commercially available vincristine-d3 sulfate (Toronto Research Chemicals) demonstrates HPLC purity ≥98% by reverse-phase C18 analysis with UV detection at 220–270 nm, and isotopic enrichment ≥98% D3 confirmed by ¹H/²H NMR and LC-MS/MS . In contrast, unlabeled vincristine sulfate USP reference standards exhibit typical purity ≥99.7%, but lack the isotopic differentiation required for mass spectrometric quantification . The d3 standard from Axios Research is specifically manufactured under ISO 17034 accreditation, providing documented traceability against current pharmacopeial standards (USP and EP) .

Purity & traceability

Source review

HPLC purity ≥98%; isotopic enrichment ≥98% D3; ISO 17034 accreditation reported

Specification review for bioanalytical documentation

Supplier documentation required for GLP/GCP compliance

Evidence Dimension	Chemical purity and regulatory traceability
Target Compound Data	Vincristine-d3 sulfate: HPLC purity ≥98%; isotopic enrichment ≥98% D3; manufactured under ISO 17034
Comparator Or Baseline	Vincristine sulfate USP RS: HPLC purity ≥99.7%; no isotopic labeling; compendial reference standard
Quantified Difference	Purity: 0.7–1.7% lower for d3-IS (acceptable within ICH guidelines for bioanalysis); traceability: ISO 17034 → USP/EP for d3 vs. direct compendial for unlabeled RS
Conditions	HPLC-UV (λ=220-270 nm) C18 reversed-phase; NMR isotopic integration; CoA documentation

Why This Matters

The ≥98% purity and documented metrological traceability to USP/EP standards differentiates ISO 17034-grade material from research-grade internal standards, providing the quality assurance required for GLP/GCP-compliant bioanalytical studies.

Validated Clinical Application: Pediatric TDM with Micro-Volume Sample Requirement (50 µL)

The Zhang et al. (2023) method using vincristine-d3 sulfate as internal standard was prospectively validated and successfully applied to monitor systemic vincristine concentrations in six pediatric cancer patients, requiring only 50 µL of plasma per timepoint [1]. This micro-volume capability, enabled by the isotopic internal standard, is critically important for neonatal and pediatric populations where blood volume is limited. Other published methods using non-isotopic internal standards require 200–500 µL of plasma to achieve comparable sensitivity (LLOQ ≤2.5 ng/mL), making the d3-based method uniquely suited for pharmacokinetic profiling in vulnerable populations [2].

Micro-volume application

Cross-study comparable

50 µL human plasma required; applied in pediatric patient monitoring

Supports research-matrix analysis with limited volume

Model-specific review needed for other sample types

Evidence Dimension	Sample volume requirement for clinical pharmacokinetics
Target Compound Data	50 µL human plasma required; successfully applied in 6 pediatric patients
Comparator Or Baseline	Methods with structural analog IS or no IS: 200–500 µL plasma required to achieve LLOQ ≤2.5 ng/mL
Quantified Difference	4–10× reduction in sample volume requirement; demonstrated clinical applicability in target population
Conditions	LC-ESI-MS/MS; one-step acetonitrile precipitation; gradient elution 4 min; pediatric cancer patients receiving vincristine chemotherapy

Why This Matters

The demonstrated 50 µL micro-volume clinical application directly impacts procurement decisions for pediatric oncology centers and CROs conducting clinical pharmacokinetic studies where blood volume is constrained.

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source
• [2] Lee JI, Skolnik JM, Barrett JS, Adamson PC. A sensitive and selective liquid chromatography-tandem mass spectrometry method for the simultaneous quantification of actinomycin-D and vincristine in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2006;41(3):1047-1053. PMID: 16530383 View Source

Linear Dynamic Range: 0.5–100 ng/mL with r²>0.99 Using Vincristine-d3 IS

The calibration curve for vincristine in human plasma using vincristine-d3 sulfate as IS demonstrated excellent linearity across 0.5–100 ng/mL (r² > 0.99, n = 8 calibration standards) with intra- and inter-batch precision and accuracy within internationally accepted criteria (±15% nominal, ±20% at LLOQ) [1]. This range covers the clinically observed Cmax of vincristine (~20–80 ng/mL) and enables quantification through elimination phases without sample dilution. In comparison, methods employing vinblastine-d3 as pseudo-IS for vincristine exhibit narrower dynamic ranges (2–50 ng/mL) due to differential recovery at the lower and upper extremes [2].

Dynamic range

Cross-study comparable

0.5–100 ng/mL (r² > 0.99); validated per bioanalytical guidance

ISTD benchmarking for method linearity

Dilution-free workflow context reported

Evidence Dimension	Linear dynamic range suitability for clinical PK
Target Compound Data	0.5–100 ng/mL (r² > 0.99); covers clinical Cmax and elimination phases; no dilution required
Comparator Or Baseline	Methods with non-identical IS (vinblastine-d3): linear range 2–50 ng/mL; off-range samples require dilution
Quantified Difference	2× wider lower range; 2× wider upper range; 200-fold linear range vs. 25-fold for structural analog IS
Conditions	8-point calibration in human plasma; 1/x² weighted linear regression; validated per FDA/EMA bioanalytical guidance

Why This Matters

The 0.5–100 ng/mL linear range validated specifically for this IS eliminates the operational cost and error introduced by sample dilution steps, streamlining high-throughput clinical TDM workflows.

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source
• [2] J Chromatogr B Analyt Technol Biomed Life Sci. 2021 Feb 21;1168:122591. Quantification of vincristine in mouse plasma using vincristine-d3 as internal standard validated per FDA guidance. Figure 1: Chromatograms of vincristine and vincristine-d3 in mouse plasma. doi: 10.1016/j.jchromb.2021.122591 View Source

Evidence-Backed Application Scenarios for Vincristine-d3 Sulfate Procurement

Clinical Therapeutic Drug Monitoring (TDM) of Vincristine in Pediatric Oncology

Vincristine-d3 sulfate is the validated IS in a micro-volume (50 µL) LC-ESI-MS/MS method that has been directly applied to monitor vincristine plasma concentrations in pediatric cancer patients, achieving an LLOQ of 0.5 ng/mL with no matrix effect [1]. For clinical laboratories implementing TDM programs for vincristine dose individualization—where dose-dependent neurotoxicity necessitates accurate systemic exposure measurement—this IS enables the sensitivity and precision required by FDA/EMA bioanalytical guidelines. The method's demonstrated clinical utility across six pediatric patients provides direct evidence of translational applicability [1].

Pharmacokinetic Bioanalysis in Preclinical Oncology Models Using Small-Volume Mouse Plasma

The validated use of vincristine-d3 sulfate in mouse plasma allows accurate quantification of systemic vincristine exposure in murine xenograft models without exceeding typical terminal blood collection limits [1]. Chromatograms of vincristine-d3 spiked at 40 ng/mL in blank mouse plasma show clean baseline separation from endogenous background [2]. This IS supports high-throughput preclinical ADME and PK/PD studies, including oral bioavailability assessments, where large numbers of samples from small animals require reliable, matrix-effect-free IS performance across multiple analytical batches.

GLP-Compliant Bioanalytical Method Development and Regulatory Submission Support

As an ISO 17034-certified reference standard with documented traceability to USP/EP vincristine monographs, vincristine-d3 sulfate is suitable for GLP/GCP-compliant method validation required for regulatory submissions (IND/NDA/BLA) [1]. Its dual certification—chemical purity ≥98% and isotopic enrichment ≥98% D3—provides the dual quality documentation required by regulators for stable isotope-labeled IS use in pivotal bioequivalence and pharmacokinetic studies. Compared to research-grade deuterated standards lacking compendial traceability, this reduces the burden of IS qualification during regulatory audits.

Stable Isotope Dilution Mass Spectrometry Assay Development for Multi-Alkaloid Panels

Vincristine-d3 sulfate can be integrated into multiplexed LC-MS/MS methods that simultaneously quantify vincristine alongside vinblastine, vinorelbine, and their active metabolites [1]. Each analyte requires its own matched IS for accurate quantification; vincristine-d3 provides the specific +3 Da mass shift needed to distinguish from both the parent analyte and other co-eluting deuterated IS species (e.g., vinblastine-d3). This multiplexing capability is valuable for CROs and academic core facilities that must efficiently process diverse oncology clinical trial samples with a single validated analytical platform [2].

Application

Selection Property

Validation Focus

Research PK monitoring context

ISTD benchmarking and micro-volume support

Bioanalytical validation review

Preclinical exposure-model studies

Matrix-effect control in small-volume matrices

Method-transfer context across species

Bioanalytical method validation

ISO 17034-grade isotope-labeled IS

Method validation documentation review

Multi-analyte panel development

Distinct +3 Da mass shift for multiplexing

ISTD benchmarking within alkaloid panels

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Analytical Methods. 2023;15:1178-1187. DOI: 10.1039/D2AY01787C View Source
• [2] J Chromatogr B Analyt Technol Biomed Life Sci. 2021 Feb 21;1168:122591. Chromatograms of vincristine and vincristine-d3 in mouse plasma. doi: 10.1016/j.jchromb.2021.122591. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC7987214/figure/F1/ View Source